Cas no 23291-70-5 (1H-Benzimidazole,2,4-dimethyl-7-nitro-)

• Product Name: 1H-Benzimidazole,2,4-dimethyl-7-nitro-
• CAS No: 23291-70-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 251930
• PubChem ID: 136247308
• Update Time: 2025-04-19

1H-Benzimidazole,2,4-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2,4-dimethyl-7-nitro-
• Benzimidazole,2,4-dimethyl-7-nitro- (8CI)
• 2,4-dimethyl-7-nitro-1H-benzimidazole
• 2,4-Dimethyl-7-nitro-1H-benzo[d]imidazole
• DTXSID701287581
• 23291-70-5

• Inchi： 1S/C9H9N3O2/c1-5-3-4-7(12(13)14)9-8(5)10-6(2)11-9/h3-4H,1-2H3,(H,10,11)
• InChI Key： WIBJMIWMRXIJOP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C)C2=C1N=C(C)N2)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 71.82